Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C33H40N2O6
• Molecular Weight: 560.7 g/mol
• IUPAC Name: diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C33H40N2O6/c1-7-35(8-2)22-17-15-21(16-18-22)28-27(32(37)40-9-3)20(5)34-25-19-24(23-13-11-12-14-26(23)39-6)29(31(36)30(25)28)33(38)41-10-4/h11-18,24,28-29,34H,7-10,19H2,1-6H3
• InChI Key: FKXFAIVAZFLUCC-UHFFFAOYSA-N
• SMILES: CCN(CC)C1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OCC)C4=CC=CC=C4OC)NC(=C2C(=O)OCC)C

Description

Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that belongs to the family of quinoline derivatives. It has been extensively studied in scientific research due to its potential applications in the field of medicine. The compound is known to possess significant pharmacological properties that make it useful in the treatment of various diseases.

Mechanism of Action

The mechanism of action of diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, it is believed that the compound exerts its pharmacological effects by modulating various signaling pathways in the body. The compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs).
Biochemical and Physiological Effects:
Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to possess significant biochemical and physiological effects. Some of the effects of the compound include:
1. Anti-cancer effects: The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
2. Anti-inflammatory effects: The compound has been shown to inhibit the production of various inflammatory cytokines such as TNF-α and IL-6.
3. Anti-microbial effects: The compound has been shown to inhibit the growth of various microorganisms such as bacteria and fungi.

Advantages and Limitations for Lab Experiments

Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages and limitations for lab experiments. Some of the advantages include:
1. The compound is readily available and can be easily synthesized in the lab.
2. The compound has been extensively studied, and its pharmacological properties are well-established.
3. The compound has been shown to possess significant anti-cancer, anti-inflammatory, and anti-microbial properties.
Some of the limitations of the compound include:
1. The compound is relatively unstable and can degrade over time.
2. The compound is highly reactive and can interact with other compounds in the lab.
3. The compound has not been extensively studied in vivo, and its pharmacokinetic properties are not well-established.

Future Directions

There are several future directions for the study of diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. Some of the future directions include:
1. Further studies are needed to elucidate the mechanism of action of the compound.
2. The compound should be studied in vivo to determine its pharmacokinetic properties.
3. The compound should be studied for its potential applications in the treatment of various diseases.
4. Further studies are needed to determine the optimal dosage and administration of the compound.
5. The compound should be studied for its potential toxicity and side effects.
Conclusion:
Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has been extensively studied for its potential applications in the field of medicine. The compound possesses significant pharmacological properties that make it useful in the treatment of various diseases. Further studies are needed to elucidate the mechanism of action of the compound and to determine its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction between 4-(diethylamino)benzaldehyde and 2-methoxyphenylacetic acid in the presence of acetic anhydride and sulfuric acid. The reaction yields the desired compound as a yellow solid.

Scientific Research Applications

Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential applications in the field of medicine. The compound has been found to possess significant pharmacological properties that make it useful in the treatment of various diseases. Some of the potential applications of the compound include:
1. Anti-cancer agent: Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to possess significant anti-cancer properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.
2. Anti-inflammatory agent: The compound has been found to possess significant anti-inflammatory properties. It has been shown to inhibit the production of inflammatory cytokines such as TNF-α and IL-6.
3. Anti-microbial agent: Diethyl 4-[4-(diethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been found to possess significant anti-microbial properties. The compound has been shown to inhibit the growth of various microorganisms such as bacteria and fungi.